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Compound of Interest

Compound Name: L-Alanine-3-13C

Cat. No.: B1280360 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of L-Alanine-3-13C, a stable isotope-labeled amino acid. This information is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

regulatory compliance.

Key Safety Information
L-Alanine-3-13C is labeled with a stable, non-radioactive isotope of carbon (Carbon-13).

Therefore, it does not require the specialized handling and disposal procedures mandated for

radioactive materials.[1][2] The disposal protocol is generally the same as that for unlabeled L-

Alanine.[1] Safety Data Sheets (SDS) for L-Alanine-3-13C indicate that the substance is not

classified as hazardous.[3]
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Property Data Source(s)

Synonyms

(S)-2-Aminopropionic acid-3-

13C, L-alpha-Aminoproprionic

acid-3-13C

Molecular Formula C₂¹³CH₇NO₂

Molecular Weight 90.09 g/mol

Isotopic Purity 99 atom % ¹³C

Appearance Solid (White to off-white)

GHS Hazard Classification
Not a hazardous substance or

mixture

Storage Temperature
Room temperature, in a dry,

tightly closed container

Disposal Protocol
The primary principle for the disposal of L-Alanine-3-13C is to manage it as a non-hazardous

chemical waste, ensuring compliance with all applicable environmental regulations.

Step 1: Initial Assessment & Waste Segregation
Confirm Isotope Type: Verify that the compound is labeled with a stable isotope (e.g., ¹³C,

¹⁵N, ²H) and not a radioactive isotope (e.g., ¹⁴C, ³H). L-Alanine-3-13C is a stable isotope-

labeled compound and should not be mixed with radioactive waste.

Segregate from Other Waste: Do not mix L-Alanine-3-13C waste with general laboratory

trash, radioactive waste, or other hazardous chemical waste streams unless specifically

permitted by your institution's waste management guidelines.

Step 2: Containerization and Labeling
Select an Appropriate Container: Collect solid L-Alanine-3-13C waste in a suitable, sealable,

and clearly labeled container. For contaminated lab materials (e.g., gloves, weigh boats), use

double, robust plastic bags, sealed individually.
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Properly Label the Container: The label must clearly identify the contents. At a minimum,

include:

The words "Chemical Waste" or "Hazardous Waste" (as required by local policy, even for

non-hazardous chemicals).

The full chemical name: "L-Alanine-3-13C".

An indication that it is non-hazardous.

The date the container was first used for waste accumulation.

Step 3: Storage in a Satellite Accumulation Area (SAA)
Designated Storage: Store the sealed waste container in a designated Satellite Accumulation

Area (SAA) within the laboratory where the waste is generated.

Safe Storage Practices: The SAA should be located at or near the point of generation.

Ensure incompatible wastes are segregated to prevent accidental reactions.

Step 4: Final Disposal
Consult Regulations: Disposal must be carried out in accordance with federal, state, and

local environmental control regulations. These regulations take precedence over general

guidelines.

Engage a Licensed Disposal Company: The recommended disposal method is to use a

licensed professional waste disposal service. Offer surplus and non-recyclable L-Alanine-3-
13C to the licensed company for proper management.

Avoid Sewer Disposal: Do not dispose of solid L-Alanine-3-13C or its concentrated solutions

down the drain. While some guidelines permit drain disposal for dilute solutions of non-toxic

amino acids, this is not the recommended practice for pure chemical waste.

Spill and Emergency Procedures
In the event of a spill:
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Wear Personal Protective Equipment (PPE): This includes safety glasses, gloves, and a lab

coat.

Contain the Spill: For solid material, sweep up the powder, taking care to avoid generating

dust. Place the collected material in a suitable, closed container for disposal.

Ventilation: Ensure the area is well-ventilated, especially if dust is formed.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of L-
Alanine-3-13C.
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L-Alanine-3-13C Disposal Workflow

Start: L-Alanine-3-13C Waste Generated

1. Identify Isotope Type

Stable Isotope (¹³C)
(Non-Radioactive)

 ¹³C 

Radioactive Isotope
(e.g., ¹⁴C, ³H)

 Radioactive 

2. Assess Chemical Hazard
(Consult SDS)

Follow Institutional
Radioactive Waste Protocol

Not Classified as Hazardous

 Per SDS 

Hazardous Waste

 If Mixed 

3. Package in Sealed Container
& Label Clearly

Follow Institutional
Hazardous Chemical Waste Protocol

4. Store in Designated SAA

5. Arrange Pickup by
Licensed Disposal Company

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of L-Alanine-3-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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